Cas no 38213-08-0 (Bicyclo[2.2.2]oct-5-en-2-one, 1-methoxy-)

• Product name: Bicyclo[2.2.2]oct-5-en-2-one, 1-methoxy-
• CAS No: 38213-08-0
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 1488781

Bicyclo[2.2.2]oct-5-en-2-one, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-5-en-2-one, 1-methoxy-
• 1-METHOXY-BICYCLO(2.2.2)OCT-5-EN-2-ONE

• Inchi： 1S/C9H12O2/c1-11-9-4-2-7(3-5-9)6-8(9)10/h2,4,7H,3,5-6H2,1H3
• InChI Key： OUYWPTDADVLKIK-UHFFFAOYSA-N
• SMILES： C12(OC)CCC(C=C1)CC2=O

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 234.1±28.0 °C(Predicted)
• PSA: 26.3
• LogP: 1.31060